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Introduction: The Critical Role of Avibactam and the
Imperative for Accurate Susceptibility Testing

The emergence of multidrug-resistant (MDR) Gram-negative bacteria poses a significant threat
to global public health. A primary mechanism of resistance in these pathogens is the production
of B-lactamase enzymes, which inactivate a broad range of B-lactam antibiotics. Avibactam, a
novel non-B-lactam B-lactamase inhibitor, represents a significant advancement in combating
this resistance. It functions through a unique, reversible covalent inhibition mechanism,
effectively neutralizing a wide spectrum of B-lactamases, including class A, class C, and some
class D enzymes.[1][2] This restores the in vitro activity of partner -lactams, such as
ceftazidime and aztreonam, against many resistant isolates.[3][4]

Given the nuanced spectrum of activity and the potential for resistance, precise and reliable in
vitro susceptibility testing is paramount for guiding the clinical use of avibactam combinations.
These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the standardized methods for determining the susceptibility of
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bacteria to these critical therapeutic agents. The protocols herein are grounded in the
authoritative standards of the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring
methodologies that are both reproducible and clinically relevant.

Core Principles and Methodologies

The in vitro susceptibility of bacterial isolates to avibactam combinations is primarily assessed
by determining the Minimum Inhibitory Concentration (MIC). The MIC is the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism in
vitro.[5] For B-lactam/B-lactamase inhibitor combinations like those with avibactam, a fixed
concentration of the inhibitor is typically used. For avibactam, this concentration has been
standardized at 4 pg/mL.[6][7] This fixed concentration is crucial as it is designed to effectively
inhibit the B-lactamases produced by the target organisms, allowing for an accurate
assessment of the partner 3-lactam's activity.[6]

The principal methods for determining the MIC of avibactam combinations are:

» Broth Microdilution (BMD): Considered the reference method, providing a quantitative MIC
value.

o Disk Diffusion: A qualitative or semi-quantitative method that is widely used in clinical
laboratories for its simplicity and cost-effectiveness.

o Gradient Diffusion: A method that provides a quantitative MIC value and offers a more user-
friendly alternative to traditional BMD.[5][8]

The selection of a particular method will depend on the specific research or clinical question,
laboratory resources, and the desired level of quantitative accuracy.

Broth Microdilution (BMD) Protocol for Ceftazidime-
Avibactam

Broth microdilution is the gold standard for quantitative antimicrobial susceptibility testing. The
following protocol is based on CLSI and EUCAST guidelines.
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. Materials

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

e 96-well microtiter plates

o Ceftazidime analytical powder

e Avibactam analytical powder

« Sterile saline or deionized water

e Bacterial inoculum standardized to 0.5 McFarland

¢ Quality control (QC) strains (e.g., E. coli ATCC 25922, K. pneumoniae ATCC 700603, P.
aeruginosa ATCC 27853)[9]

e Incubator (35°C + 2°C)

Microplate reader or manual reading mirror

Il. Preparation of Antimicrobial Solutions

o Stock Solutions: Prepare stock solutions of ceftazidime and avibactam in a suitable solvent
as recommended by the manufacturer.

o Working Solutions: Prepare a working solution of avibactam to achieve a final concentration
of 4 pg/mL in each well of the microtiter plate. Prepare serial twofold dilutions of ceftazidime
in CAMHB.

lll. Inoculum Preparation

o From a fresh (18-24 hour) culture plate, select several morphologically similar colonies.
¢ Suspend the colonies in sterile saline or deionized water.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds
to approximately 1-2 x 108 CFU/mL.
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¢ Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10> CFU/mL in each well.

IV. Assay Procedure

» Dispense 50 pL of the appropriate ceftazidime dilution into each well of the 96-well plate.
e Add 50 pL of the prepared bacterial inoculum to each well.

e Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control
well (CAMHB only).

e Incubate the plates at 35°C £ 2°C for 16-20 hours in ambient air.

V. Interpretation of Results

The MIC is the lowest concentration of ceftazidime, in the presence of 4 ug/mL of avibactam,
that completely inhibits visible bacterial growth.

Workflow for Broth Microdilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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